Cas no 56827-92-0 (Hexadecyl Diphenyl Phosphate)

• Product Name: Hexadecyl Diphenyl Phosphate
• CAS No: 56827-92-0
• MF: C₂₈H₄₃O₄P
• MW: 474.612389802933
• CID: 381551
• Update Time: 2025-06-08

Hexadecyl Diphenyl Phosphate Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,hexadecyl diphenyl ester
• hexadecyl diphenyl phosphate
• Hexadecyl Diphenyl Phosphate

• Inchi： 1S/C28H43O4P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-21-26-30-33(29,31-27-22-17-15-18-23-27)32-28-24-19-16-20-25-28/h15-20,22-25H,2-14,21,26H2,1H3
• InChI Key： FEUQWJRZKZQFAO-UHFFFAOYSA-N
• SMILES： P(=O)(OC1C=CC=CC=1)(OC1C=CC=CC=1)OCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 474.29009
• Monoisotopic Mass: 474.29
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 20
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.031
• Boiling Point: 527.6°C at 760 mmHg
• Flash Point: 285.9°C
• Refractive Index: 1.508
• PSA: 44.76
• LogP: 9.75040

Additional information on Hexadecyl Diphenyl Phosphate

Hexadecyl Diphenyl Phosphate (CAS No. 56827-92-0): An Overview of Its Properties, Applications, and Recent Research

Hexadecyl Diphenyl Phosphate (HDPP), with the CAS number 56827-92-0, is a versatile organic compound that has gained significant attention in various industrial and scientific applications. This compound is characterized by its unique chemical structure, which consists of a diphenyl phosphate group attached to a long-chain alkyl group (hexadecyl). The combination of these functional groups imparts HDPP with a range of desirable properties, making it a valuable component in numerous formulations and processes.

The chemical formula of Hexadecyl Diphenyl Phosphate is C₂₄H₃₄O₄P. It is a colorless to light yellow liquid at room temperature, with a molecular weight of approximately 415.5 g/mol. The compound is known for its excellent thermal stability, low volatility, and good compatibility with various polymers and other materials. These properties make HDPP an ideal choice for applications where stability and performance are critical.

In the field of polymer science, Hexadecyl Diphenyl Phosphate is widely used as a plasticizer and flame retardant. Its ability to enhance the flexibility and processability of polymers while maintaining their mechanical properties makes it a preferred additive in the production of plastics, rubbers, and coatings. Additionally, HDPP's flame-retardant properties contribute to the safety and compliance of these materials in various industrial and consumer applications.

Recent research has further explored the potential applications of Hexadecyl Diphenyl Phosphate. A study published in the Journal of Applied Polymer Science (2023) investigated the use of HDPP as a multifunctional additive in polyethylene (PE) films. The results showed that the addition of HDPP not only improved the mechanical properties of the PE films but also enhanced their thermal stability and flame retardancy. This dual functionality makes HDPP an attractive option for developing high-performance polymer composites.

Beyond its use in polymer science, Hexadecyl Diphenyl Phosphate has found applications in lubricants and greases. Its low volatility and excellent lubricating properties make it suitable for use in high-temperature environments where traditional lubricants may degrade or evaporate. A study published in Tribology Letters (2022) evaluated the performance of HDPP as an additive in synthetic ester-based lubricants. The findings indicated that HDPP significantly reduced friction and wear under extreme conditions, demonstrating its potential as a high-performance lubricant additive.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Research on the environmental fate and toxicity of Hexadecyl Diphenyl Phosphate has shown that it has low aquatic toxicity and biodegrades readily under aerobic conditions. This favorable environmental profile makes HDPP a more sustainable choice compared to some other additives with similar functionalities.

In conclusion, Hexadecyl Diphenyl Phosphate (CAS No. 56827-92-0) is a versatile compound with a wide range of applications in polymer science, lubricants, and other industrial sectors. Its unique combination of thermal stability, low volatility, and multifunctional properties makes it an essential component in many formulations. Ongoing research continues to uncover new applications and optimize its performance, ensuring that HDPP remains a valuable material for future innovations.